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Compound of Interest

Compound Name: Phenyl isobutyrate

Cat. No.: B1583081

An In-depth Technical Guide to Phenyl
Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of phenyl isobutyrate. While this compound is documented as a fragrance and
flavoring agent, publicly available literature lacks in-depth studies regarding its specific
biological activities, signaling pathways, and detailed experimental protocols in the context of
drug development. The information presented herein is based on established chemical
databases and supplier information.

Core Chemical Information

Phenyl isobutyrate, also known as isobutyric acid, phenyl ester, is an organic compound with
the chemical formula C10H1202.[1] It is recognized for its characteristic odor and is utilized in
the fragrance industry.

Data Presentation: Chemical and Physical Properties

The following table summarizes the key quantitative data for phenyl isobutyrate.
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Property Value Source
CAS Number 20279-29-2 [1][2]
Molecular Weight 164.20 g/mol [11[2][3]
Molecular Formula C10H1202 [11[2]

IUPAC Name

phenyl 2-methylpropanoate

[2](3]

Synonyms

Isobutyric acid, phenyl ester;
Phenyl 2-methylpropanoate;
Phenyl 2-methylpropionate;
Propanoic acid, 2-methyl,
phenyl ester; Phenyl

isobutanoate

[1]021[4]

Experimental Protocols

Detailed experimental protocols for the use of phenyl isobutyrate in biological research or

drug development are not readily available in the public domain. However, a general workflow

for the synthesis of related esters can be conceptualized. The following diagram illustrates a

generalized synthetic pathway. Disclaimer: This is a representative workflow and not a

validated experimental protocol for phenyl isobutyrate.
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Caption: Generalized workflow for the synthesis of phenyl isobutyrate.
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Signaling Pathways and Biological Activity

Currently, there is a notable absence of published research detailing the specific signaling
pathways modulated by phenyl isobutyrate or its broader biological activities beyond its use
as a flavoring and fragrance agent. While related compounds, such as sodium phenylbutyrate,
have been investigated as histone deacetylase (HDAC) inhibitors, it is crucial to note that these
findings cannot be directly extrapolated to phenyl isobutyrate due to differences in their
chemical structures and properties.

The following diagram represents a logical relationship concerning the current state of
knowledge.
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Caption: Knowledge gap in the biological activity of phenyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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